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Compound of Interest

Compound Name: 2'-Iodoacetophenone

Cat. No.: B1295891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2'-Iodoacetophenone,

a halogenated aromatic ketone utilized in various synthetic organic chemistry applications,

including the synthesis of indene derivatives.[1] Due to its hazardous properties, strict

adherence to safety protocols is imperative to ensure the well-being of laboratory personnel

and the integrity of research.

Hazard Identification and Classification
2'-Iodoacetophenone is classified as a hazardous substance. It is harmful if swallowed or

inhaled, causes skin irritation, and can lead to serious eye irritation.[2][3] It may also cause

respiratory irritation.[2][3][4]

GHS Hazard Statements:

H302: Harmful if swallowed[2][4][5]

H315: Causes skin irritation[2][4][5][6]

H319: Causes serious eye irritation[2][4][5][6]

H332: Harmful if inhaled[2]

H335: May cause respiratory irritation[2][4][5]
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Signal Word: Warning[2][5][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2'-Iodoacetophenone is provided in

the table below.

Property Value

Molecular Formula C8H7IO[4][7]

Molecular Weight 246.05 g/mol [1][4][7]

Appearance Clear yellow liquid[8]

Density 1.72 g/mL at 25 °C[1][9]

Refractive Index n20/D 1.618[1][9]

Flash Point Not applicable[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risks.

Handling:

Always work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[1][3][5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][5]

Wash hands thoroughly after handling.[3][5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][3][5]

Storage:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://static.cymitquimica.com/products/AC/pdf/sds-39313.pdf
https://www.kishida.co.jp/product/catalog/msds/id/132/code/000-00422e.pdf
https://www.tcichemicals.com/OP/en/p/I0689
https://www.benchchem.com/product/b1295891?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Iodoacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7291551.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/540676
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Iodoacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7291551.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7291551_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/540676
https://www.chemsrc.com/en/cas/2142-70-3_896498.html
https://www.sigmaaldrich.com/US/en/product/aldrich/540676
https://www.chemsrc.com/en/cas/2142-70-3_896498.html
https://www.sigmaaldrich.com/US/en/product/aldrich/540676
https://static.cymitquimica.com/products/AC/pdf/sds-39313.pdf
https://www.kishida.co.jp/product/catalog/msds/id/132/code/000-00422e.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/540676
https://www.fishersci.com/store/msds?partNumber=AAB25345&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.kishida.co.jp/product/catalog/msds/id/132/code/000-00422e.pdf
https://static.cymitquimica.com/products/AC/pdf/sds-39313.pdf
https://www.fishersci.com/store/msds?partNumber=AAB25345&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.kishida.co.jp/product/catalog/msds/id/132/code/000-00422e.pdf
https://www.fishersci.com/store/msds?partNumber=AAB25345&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.kishida.co.jp/product/catalog/msds/id/132/code/000-00422e.pdf
https://static.cymitquimica.com/products/AC/pdf/sds-39313.pdf
https://www.fishersci.com/store/msds?partNumber=AAB25345&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.kishida.co.jp/product/catalog/msds/id/132/code/000-00422e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

Protect from light.[3]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential for minimizing exposure.

Control Parameter Recommendation

Engineering Controls

Use only outdoors or in a well-ventilated area.

Ensure eyewash stations and safety showers

are close to the workstation location.[3][5]

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles. Use a face shield where

splashing is possible.[3][10]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[3]

[10]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an appropriate

cartridge. A dust mask (type N95) is

recommended for handling the solid form.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2][3][5]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash it before reuse.

If skin irritation occurs, get medical

advice/attention.[2][3][5]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Call a poison center or

doctor/physician if you feel unwell.[2][3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth. Call a

poison center or doctor/physician immediately if

you feel unwell.[2][3]

Fire and Explosion Hazard Data
2'-Iodoacetophenone is not classified as a flammable liquid.

Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[2]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO), carbon dioxide (CO2), and hydrogen iodide.[3][10]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][5][10]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
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Personal Precautions: Ensure adequate ventilation.[3] Evacuate unnecessary personnel.

Wear appropriate personal protective equipment.[5]

Environmental Precautions: Prevent the material from entering drains or waterways.[3][5]

Containment and Cleanup: For liquid spills, absorb with an inert material (e.g., sand, silica

gel, universal binder) and place in a suitable, closed container for disposal.[3] For solid spills,

sweep up and shovel into a suitable container for disposal.[10]

Visual Guides
The following diagrams illustrate key safety workflows.

Spill Occurs Immediate Response Containment & Cleanup Final Steps

Spill of 2'-Iodoacetophenone Evacuate Immediate Area Don Appropriate PPE Ensure Adequate Ventilation Contain Spill with Inert Material Collect and Place in Labeled Container Decontaminate Spill Area Dispose of Waste According to Regulations

Skin Contact Eye Contact Inhalation Ingestion

Exposure to 2'-Iodoacetophenone

Wash with soap and water for 15 min Rinse with water for 15 min Move to fresh air Rinse mouth

Remove contaminated clothing

Seek medical attention if irritation persists

Remove contact lenses

Seek immediate medical attention

Keep comfortable for breathing

Seek medical attention if unwell

Do NOT induce vomiting

Seek immediate medical attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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